![molecular formula C23H27N3O2S B2794402 4-(4-Ethylpiperazin-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline CAS No. 866847-38-3](/img/structure/B2794402.png)
4-(4-Ethylpiperazin-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-(4-Ethylpiperazin-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline” is a complex organic molecule. It contains a quinoline ring, which is a heterocyclic aromatic organic compound with the chemical formula C9H7N. It also contains a piperazine ring, which is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring .
Scientific Research Applications
- Quinoline derivatives, including 4-(4-ethylpiperazin-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline, have been investigated for their potential as antitumor agents. Researchers explore their effects on cancer cell lines, tumor growth inhibition, and mechanisms of action .
- The compound’s structural features contribute to its antimicrobial activity. Studies evaluate its effectiveness against bacteria, fungi, and other pathogens. Researchers investigate its mode of action and potential clinical applications .
- Quinolines exhibit anti-inflammatory properties. Investigations focus on their impact on inflammatory pathways, cytokine production, and modulation of immune responses. This compound may hold promise for treating inflammatory conditions .
- Researchers explore whether 4-(4-ethylpiperazin-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline can inhibit viral replication. Antiviral assays and mechanistic studies provide insights into its efficacy against specific viruses .
- Compounds like this quinoline derivative may influence the immune system. Investigations examine their effects on immune cells, cytokine profiles, and autoimmune diseases. Immunomodulatory properties are of interest for therapeutic development .
- Some quinolines display potential in managing metabolic disorders such as diabetes. Researchers study their impact on glucose metabolism, insulin sensitivity, and related pathways. This compound’s effects on metabolic health warrant further exploration .
Antitumor Activity
Antimicrobial Properties
Anti-Inflammatory Effects
Antiviral Potential
Immunomodulation
Metabolic Disorders
properties
IUPAC Name |
4-(4-ethylpiperazin-1-yl)-6-methyl-3-(4-methylphenyl)sulfonylquinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O2S/c1-4-25-11-13-26(14-12-25)23-20-15-18(3)7-10-21(20)24-16-22(23)29(27,28)19-8-5-17(2)6-9-19/h5-10,15-16H,4,11-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCCCAZXKDSJWSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2=C3C=C(C=CC3=NC=C2S(=O)(=O)C4=CC=C(C=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Ethylpiperazin-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.